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Compound of Interest

Compound Name:
tert-Butyl (6-methoxypyridin-3-

yl)carbamate

Cat. No.: B065652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential information and standardized protocols for the safe handling,

storage, and use of tert-Butyl (6-methoxypyridin-3-yl)carbamate. This compound is a key

intermediate in medicinal chemistry and drug development, primarily utilized as a protected

form of 5-amino-2-methoxypyridine. Adherence to these guidelines is crucial for ensuring

personnel safety, maintaining compound integrity, and achieving reproducible experimental

outcomes.

Chemical and Physical Properties
The properties of tert-Butyl (6-methoxypyridin-3-yl)carbamate are summarized below.

Proper understanding of these characteristics is fundamental to its safe handling and

application.
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Property Value Reference

CAS Number 183741-80-2
[INDOFINE Chemical

Company]

Molecular Formula C₁₁H₁₆N₂O₃ [PubChem]

Molecular Weight 224.26 g/mol [PubChem]

Appearance White to off-white solid [Fisher Scientific]

Solubility

Insoluble in water. Soluble in

alcohols, chloroform, and

methylene chloride.

[ChemicalBook]

Stability
Stable under recommended

storage conditions.
[Fisher Scientific]

Note: Properties such as melting point and boiling point are not consistently reported for this

specific isomer in the reviewed literature; data often pertains to related carbamate compounds.

Safety and Handling Protocols
All handling of this chemical should be performed by trained personnel in a laboratory setting.

Engineering Controls
Work in a well-ventilated area.

Use a certified chemical fume hood when handling the solid powder to avoid inhalation of

dust.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves

before use.
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Skin and Body Protection: Wear a lab coat and long-sleeved clothing. Ensure skin is not

exposed.

Safe Handling Procedure
Read and understand the Safety Data Sheet (SDS) before use.

Ensure a safety shower and eyewash station are readily accessible.

Avoid formation of dust when handling the solid. [Fisher Scientific] Use appropriate weighing

techniques (e.g., weighing paper, enclosed balance).

Avoid contact with skin, eyes, and clothing. [TCI Chemicals]

Avoid ingestion and inhalation. [Fisher Scientific]

Wash hands thoroughly with soap and water after handling. [TCI Chemicals]

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist. [Fisher Scientific]

In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, seek medical advice. [TCI Chemicals]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and consult a physician. [TCI Chemicals]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person and seek immediate medical attention.
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Diagram 1: General workflow for the safe handling of tert-Butyl (6-methoxypyridin-3-
yl)carbamate.

Storage Protocols
Proper storage is essential to maintain the chemical's integrity and prevent degradation.

Recommended Storage Conditions
Keep the container tightly closed and sealed. [Fisher Scientific]

Store in a dry, cool, and well-ventilated place. [Fisher Scientific]

For long-term stability, some suppliers recommend refrigeration (2-8 °C). [BOC Sciences]

Store under an inert gas atmosphere (e.g., Argon or Nitrogen) to prevent potential reactions

with air or moisture. [TCI Chemicals]

Incompatible Materials and Conditions to Avoid
Strong Oxidizing Agents: Avoid contact with strong oxidizing agents. [Fisher Scientific]

Acids: The Boc protecting group is labile to strong acids.

Conditions to Avoid: Protect from moisture, heat, and direct light.

Application Protocol: Boc Group Deprotection
A primary application of this compound is as a protected amine. The following protocol details

the removal of the tert-butoxycarbonyl (Boc) protecting group using trifluoroacetic acid (TFA) to

yield 5-amino-2-methoxypyridine.

Materials
tert-Butyl (6-methoxypyridin-3-yl)carbamate

Dichloromethane (DCM), anhydrous

Trifluoroacetic acid (TFA)
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Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Experimental Procedure
Dissolution: Dissolve tert-Butyl (6-methoxypyridin-3-yl)carbamate in anhydrous DCM

(approx. 0.1-0.5 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

[BenchChem]

Cooling: Cool the solution to 0 °C using an ice bath.

Acid Addition: Slowly add TFA dropwise to the stirred solution. A common ratio is a 1:1

mixture of DCM:TFA (v/v). [BenchChem]

Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-3 hours.

Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS

until the starting material is fully consumed. [BenchChem]

Work-up - Quenching: Once the reaction is complete, carefully pour the mixture into a flask

containing a stirred, saturated solution of NaHCO₃ to neutralize the excess TFA. Caution:

This will generate CO₂ gas; perform this step slowly in a fume hood.

Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer

with DCM (3x).

Washing: Combine the organic layers and wash sequentially with water and then brine.

Drying and Concentration: Dry the combined organic layer over anhydrous Na₂SO₄ or

MgSO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to

yield the crude amine product.
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Purification: The resulting 5-amino-2-methoxypyridine can be purified further by column

chromatography or recrystallization if necessary.

Reaction Setup
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Diagram 2: Experimental workflow for the Boc deprotection of tert-Butyl (6-methoxypyridin-3-
yl)carbamate.

To cite this document: BenchChem. [Application Notes and Protocols: tert-Butyl (6-
methoxypyridin-3-yl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065652#handling-and-storage-of-tert-butyl-6-
methoxypyridin-3-yl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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